SHLP2

• Molecular Formula: C142H214N36O35S
• Molecular Weight: 3017.5 g/mol
• InChI: InChI=1S/C142H214N36O35S/c1-73(2)60-94(122(194)163-99(66-86-68-153-89-45-29-28-44-87(86)89)128(200)175-115(81(14)184)137(209)166-100(67-108(146)186)126(198)170-104(72-181)140(212)213)164-131(203)106-50-35-58-178(106)139(211)112(77(9)10)173-116(188)78(11)155-118(190)91(47-32-55-151-141(147)148)156-121(193)93(51-52-107(145)185)159-134(206)111(76(7)8)172-129(201)103(71-180)169-132(204)105-49-34-57-177(105)138(210)101(65-85-42-26-19-27-43-85)167-125(197)97(63-83-38-22-17-23-39-83)161-120(192)92(48-33-56-152-142(149)150)158-135(207)113(79(12)182)176-130(202)102(70-179)168-123(195)95(61-74(3)4)165-136(208)114(80(13)183)174-127(199)98(64-84-40-24-18-25-41-84)162-124(196)96(62-82-36-20-16-21-37-82)160-119(191)90(46-30-31-54-143)157-133(205)110(75(5)6)171-109(187)69-154-117(189)88(144)53-59-214-15/h16-29,36-45,68,73-81,88,90-106,110-115,153,179-184H,30-35,46-67,69-72,143-144H2,1-15H3,(H2,145,185)(H2,146,186)(H,154,189)(H,155,190)(H,156,193)(H,157,205)(H,158,207)(H,159,206)(H,160,191)(H,161,192)(H,162,196)(H,163,194)(H,164,203)(H,165,208)(H,166,209)(H,167,197)(H,168,195)(H,169,204)(H,170,198)(H,171,187)(H,172,201)(H,173,188)(H,174,199)(H,175,200)(H,176,202)(H,212,213)(H4,147,148,151)(H4,149,150,152)/t78-,79+,80+,81+,88-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,110-,111-,112-,113-,114-,115-/m0/s1
• InChIKey: YUVVZIHRQWDEPJ-OCEARBFSSA-N

SHLP2 Overview

Small humanin-like peptide 2 (SHLP2) is a 24-amino-acid mitochondrial-derived peptide (MDP) encoded by the MT-RNR2 (16S rRNA) locus of the mitochondrial genome [1]. It belongs to the SHLP1–6 family identified through in silico scanning of the 16S rRNA region, alongside the prototypical MDP humanin [1]. SHLP2 has been independently validated to regulate apoptosis, enhance mitochondrial respiration and ATP production, function as an insulin sensitizer in hyperinsulinemic-euglycemic clamp studies, and activate hypothalamic neurons via CXCR7 binding [1][2][3]. Its circulating levels decline with age and have been associated with prostate cancer risk in population studies [1].

Workflow Apoptosis, mitochondrial respiration, insulin sensitization, and GPCR signaling studies

Selection Mitochondrial-derived peptide with CXCR7 receptor coupling and tissue-specific expression in liver, kidney, and muscle

Context Reported to regulate energy homeostasis, suppress apoptosis, and enhance mitochondrial ATP production in research models

• [1] Cobb LJ, Lee C, Xiao J, Yen K, Wong RG, Nakamura HK, Mehta HH, Gao Q, Ashur C, Huffman DM, Wan J, Muzumdar R, Barzilai N, Cohen P. Naturally occurring mitochondrial-derived peptides are age-dependent regulators of apoptosis, insulin sensitivity, and inflammatory markers. Aging (Albany NY). 2016 Apr;8(4):796-809. doi: 10.18632/aging.100943. PMID: 27070352. View Source
• [2] Nashine S, Cohen P, Nesburn AB, Kuppermann BD, Kenney MC. Characterizing the protective effects of SHLP2, a mitochondrial-derived peptide, in macular degeneration. Sci Rep. 2018 Oct 11;8:15175. doi: 10.1038/s41598-018-33290-5. PMID: 30310110; PMCID: PMC6182005. View Source
• [3] Kim SJ, Miller B, Hartel NG, Ramirez R, Braniff RG, Leelaprachakul N, et al. Mitochondria-derived peptide SHLP2 regulates energy homeostasis through the activation of hypothalamic neurons. Nat Commun. 2023 Jul 19;14:4321. doi: 10.1038/s41467-023-40082-7. PMID: 37468463; PMCID: PMC10356901. View Source

Why SHLP2 Cannot Be Replaced

Despite sharing a common genomic origin in the mitochondrial 16S rRNA region, individual SHLP family members and related mitochondrial-derived peptides exhibit markedly divergent biological activities, tissue expression patterns, and evolutionary conservation profiles [1][2]. SHLP2 is uniquely expressed in liver, kidney, and muscle, whereas SHLP3 localizes to brain and spleen, and SHLP6 to liver and kidney [1]. Functionally, SHLP2 and SHLP3 suppress apoptosis and enhance mitochondrial metabolism, while SHLP6 exerts pro-apoptotic effects [1]. Humanin and SHLP6 display strong synonymous codon bias and sequence conservation, whereas SHLP2 shows minimal conservation, suggesting distinct evolutionary pressures and functional constraints [2]. Additionally, SHLP2 signals through the CXCR7 receptor to regulate hypothalamic neurons—a mechanism not demonstrated for humanin or other SHLPs [3]. These multidimensional differences mean that substituting SHLP2 with another in-class peptide alters experimental readouts across apoptosis, metabolism, and tissue-specific signaling axes.

Family member mismatch

SHLP6 exerts pro-apoptotic effects, opposite to SHLP2. Substituting SHLP6 may produce diametrically opposing outcomes in apoptosis and mitochondrial function assays.

Receptor-pathway mismatch

Humanin signals through gp130/IL-6R/CNTFR, not CXCR7. SHLP2's CXCR7-mediated hypothalamic regulation may not transfer to humanin-based models.

Tissue-context mismatch

SHLP3 localizes to brain and spleen, while SHLP2 is expressed in liver, kidney, and muscle. Metabolic tissue studies may require review when substituting SHLP3.

• [1] Cobb LJ, Lee C, Xiao J, et al. Naturally occurring mitochondrial-derived peptides are age-dependent regulators of apoptosis, insulin sensitivity, and inflammatory markers. Aging (Albany NY). 2016 Apr;8(4):796-809. PMID: 27070352. View Source
• [2] Gruschus JM, Morris DL, Tjandra N. Evidence of natural selection in the mitochondrial-derived peptides humanin and SHLP6. Sci Rep. 2023 Aug 29;13(1):14110. doi: 10.1038/s41598-023-41053-0. PMID: 37644144. View Source
• [3] Kim SJ, Miller B, Hartel NG, et al. Mitochondria-derived peptide SHLP2 regulates energy homeostasis through the activation of hypothalamic neurons. Nat Commun. 2023 Jul 19;14:4321. PMID: 37468463. View Source

SHLP2 Differentiation Evidence

Chaperone-Like Activity: SHLP2 vs. HNG

In a direct head-to-head Thioflavin T fluorescence assay, the humanin analog HNG (S14G) achieved near-complete inhibition of IAPP fibrillization at a highly substoichiometric molar ratio of 1:250 (HNG:IAPP), whereas SHLP2 required approximately stoichiometric concentrations to achieve comparable inhibition [1]. This indicates that HNG is at least ~250-fold more potent than SHLP2 in this chaperone-like activity readout. Both peptides inhibited IAPP misfolding in a dose-dependent manner, but the differential potency was unambiguous [1].

Chaperone-like activity

Head-to-head

HNG >250-fold more potent than SHLP2 in IAPP fibrillization inhibition

Reported potency gap supports assay-specific tool selection

Thioflavin T assay; SHLP2 requires near-stoichiometric levels

Evidence Dimension	Inhibition of IAPP amyloid fibrillization (chaperone-like activity)
Target Compound Data	SHLP2: Inhibits IAPP fibrillization at near-stoichiometric concentrations (molar ratio ~1:1 to 1:10 range required for significant inhibition)
Comparator Or Baseline	HNG (humanin S14G analog): Near-complete inhibition at substoichiometric molar ratio of 1:250 (HNG:IAPP)
Quantified Difference	HNG is >250-fold more potent than SHLP2; SHLP2 requires roughly stoichiometric levels for equivalent effect
Conditions	Thioflavin T fluorescence assay; IAPP held constant at 12.5 μM; fresh MDP stocks; kinetic monitoring of fibrillization

Why This Matters

Researchers selecting between humanin analogs and SHLP2 for protein-misfolding disease models must account for a >250-fold potency gap; SHLP2 may be preferred when moderate chaperone activity is desired without the extreme substoichiometric potency of HNG.

• [1] Okada AK, Teranishi K, Ambrose MR, et al. The Mitochondrial-Derived Peptides, HumaninS14G and Small Humanin-like Peptide 2, Exhibit Chaperone-like Activity. Sci Rep. 2017 Aug 10;7:7802. doi: 10.1038/s41598-017-08372-5. PMID: 28798392; PMCID: PMC5552833. View Source

AMD Cybrid Mitochondrial Protection

In transmitochondrial AMD ARPE-19 cybrid cells, exogenous SHLP2 treatment produced multiple quantifiable protective effects compared to untreated AMD cybrids: (1) a 21.79% increase in viable cell count (P<0.05); (2) an 81.8% reduction in Caspase-3 gene expression (P<0.05); (3) a 72.48% reduction in Caspase-7 gene expression (P<0.05); and (4) a 56.45% reduction in cleaved Caspase-3 protein levels (P<0.05) [1]. SHLP2 also increased mtDNA copy number by 40.3% in AMD cybrids relative to untreated counterparts (AMD UN: 0.648 ± 0.047 a.u.) [1]. No significant viability changes were observed in normal cybrids, indicating disease-context selectivity.

AMD cybrid protection

Reported

+21.8% viability, -81.8% Caspase-3, +40.3% mtDNA copy number

Supports mitochondrial protection endpoint context in AMD models

ARPE-19 cybrids; 72 h treatment; n=4-5

Evidence Dimension	Cell viability, apoptosis markers, and mtDNA copy number in AMD vs. normal transmitochondrial ARPE-19 cybrids
Target Compound Data	SHLP2-treated AMD cybrids: +21.79% viability; Caspase-3 gene ↓81.8%; Caspase-7 gene ↓72.48%; Cleaved Caspase-3 protein ↓56.45%; mtDNA copy number +40.3% (from 0.648 to ~0.909 a.u.)
Comparator Or Baseline	Untreated AMD cybrids (baseline); no significant effect in normal cybrids
Quantified Difference	Viability improvement: 21.79%; Caspase-3 gene suppression: 81.8%; Caspase-7 suppression: 72.48%; Cleaved Caspase-3 protein reduction: 56.45%; mtDNA copy number increase: 40.3%
Conditions	Human transmitochondrial AMD ARPE-19 cybrid model; 72 hr SHLP2 treatment; MTT viability assay; qPCR gene expression; Western blot; n=4-5

Why This Matters

For procurement decisions in AMD or retinal degeneration research, SHLP2 provides a quantitatively validated multi-marker protective profile in disease-relevant human cell models; the 40.3% mtDNA copy number restoration is a distinct mitochondrial health endpoint absent from many analog studies.

• [1] Nashine S, Cohen P, Nesburn AB, Kuppermann BD, Kenney MC. Characterizing the protective effects of SHLP2, a mitochondrial-derived peptide, in macular degeneration. Sci Rep. 2018 Oct 11;8:15175. PMID: 30310110. View Source

Functional Divergence in the SHLP Family

In a systematic functional screen of all six synthetic SHLPs (SHLP1–6) across NIT-1 pancreatic β-cells and 22Rv1 prostate cancer cells, SHLP2 and SHLP3 consistently enhanced cell viability and significantly reduced staurosporine-induced apoptosis, whereas SHLP6 significantly increased apoptosis in both cell lines—exerting an effect directionally opposite to SHLP2 [1]. Additionally, SHLP2 and SHLP3 increased oxygen consumption rate (OCR) and cellular ATP levels, confirming mitochondrial modulation, while SHLP6 did not share this property [1]. This functional antagonism within the same peptide family underscores that SHLP2 cannot be approximated by SHLP6 and that even SHLP3, while functionally similar, differs in tissue distribution and receptor coupling.

SHLP family divergence

Class-level

SHLP2 reduces apoptosis; SHLP6 increases apoptosis in NIT-1 and 22Rv1 cells

Family-member identity is critical for apoptosis endpoint interpretation

Class-level functional screening; source-specific review

Evidence Dimension	Apoptosis modulation, mitochondrial respiration, and ATP production across SHLP family members
Target Compound Data	SHLP2: Reduced apoptosis, increased OCR and ATP in NIT-1 and 22Rv1 cells at 100 nM
Comparator Or Baseline	SHLP3: Similar anti-apoptotic and mitochondrial-enhancing effects; SHLP6: Pro-apoptotic (increased apoptosis), lacked OCR/ATP enhancement; SHLP1,4,5: varied, weaker or no anti-apoptotic effects
Quantified Difference	Directional opposition: SHLP2 decreases apoptosis; SHLP6 increases apoptosis. Quantitative OCR and ATP increases for SHLP2 and SHLP3 were statistically significant vs. control peptide (P<0.05 to P<0.001); SHLP6 did not increase OCR or ATP.
Conditions	NIT-1 β-cells and 22Rv1 prostate cancer cells; 100 nM peptide incubation for 24 h (OCR/ATP) or 5 h pre-incubation + 24 h staurosporine (apoptosis by FACS); Seahorse XF24 analyzer

Why This Matters

Procurement of the wrong SHLP family member (e.g., SHLP6 instead of SHLP2) can produce diametrically opposite experimental outcomes in apoptosis and mitochondrial function assays, making compound identity critical for reproducibility.

• [1] Cobb LJ, Lee C, Xiao J, et al. Naturally occurring mitochondrial-derived peptides are age-dependent regulators of apoptosis, insulin sensitivity, and inflammatory markers. Aging (Albany NY). 2016 Apr;8(4):796-809. PMID: 27070352. View Source

Tissue-Specific Expression Patterns

Endogenous SHLP2 protein is detected in liver, kidney, and muscle, whereas SHLP3 is found in brain and spleen, SHLP1 in heart/kidney/spleen, SHLP4 in liver/prostate, and SHLP6 in liver/kidney [1]. Humanin has a broader tissue distribution including brain, heart, and skeletal muscle [1]. This differential tissue localization has functional consequences: SHLP2's absence from the central nervous system under basal conditions contrasts with its exogenous neuroprotective activity, while its enrichment in metabolic tissues aligns with its insulin-sensitizing role [1]. For researchers targeting metabolic organs (liver, muscle, kidney), SHLP2 is the more physiologically relevant peptide relative to SHLP3 or SHLP6.

Tissue expression

Class-level

SHLP2: liver, kidney, muscle; SHLP3: brain, spleen; SHLP6: liver, kidney

Tissue-context selection may support metabolic-organ study design

Mouse immunoblot; endogenous detection

Evidence Dimension	Endogenous peptide tissue distribution in mouse (immunoblot detection)
Target Compound Data	SHLP2: liver, kidney, muscle
Comparator Or Baseline	SHLP1: heart, kidney, spleen; SHLP3: brain, spleen; SHLP4: liver, prostate; SHLP6: liver, kidney; Humanin: brain, heart, skeletal muscle (broader)
Quantified Difference	Qualitative tissue presence/absence pattern; SHLP2 uniquely co-expressed in liver + kidney + muscle among SHLPs, absent in brain and spleen where SHLP3 is present
Conditions	Mouse tissue immunoblotting with SHLP-specific antibodies; endogenous detection

Why This Matters

When designing in vivo metabolic studies targeting liver or muscle, SHLP2 is the only SHLP with validated endogenous expression in both tissues, reducing the risk of non-physiological artifact compared to brain-restricted SHLP3.

• [1] Cobb LJ, Lee C, Xiao J, et al. Naturally occurring mitochondrial-derived peptides are age-dependent regulators of apoptosis, insulin sensitivity, and inflammatory markers. Aging (Albany NY). 2016 Apr;8(4):796-809. PMID: 27070352. View Source

CXCR7-Mediated Hypothalamic Regulation

SHLP2 was demonstrated to bind and activate the chemokine receptor CXCR7 (ACKR3) through high-throughput structural complementation screening, leading to activation of pro-opiomelanocortin (POMC) neurons in the arcuate nucleus of the hypothalamus [1]. This signaling results in suppression of food intake and promotion of thermogenesis, protecting male mice from high-fat diet-induced obesity. Systemic SHLP2 administration (2.5 mg/kg IP twice daily) significantly reduced body weight gain and improved insulin sensitivity in diet-induced obese mice [1]. In contrast, humanin signals primarily through the gp130/IL-6 receptor complex and CNTFR, and no other SHLP has been shown to couple with CXCR7 [1]. The identification of CXCR7 provides a molecular basis for SHLP2-selective pharmacology that is not expected with humanin, SHLP3, or MOTS-c.

CXCR7 hypothalamic regulation

Reported

CXCR7 binding activates POMC neurons; reduces HFD-induced weight gain at 2.5 mg/kg IP

Supports energy homeostasis and receptor-based pharmacodynamic research

HFD mouse model; c-Fos IHC; systemic and ICV administration

Evidence Dimension	Receptor identification and signaling mechanism for metabolic regulation
Target Compound Data	SHLP2: Binds and activates CXCR7; activates hypothalamic POMC neurons; suppresses food intake, promotes thermogenesis, reduces HFD-induced body weight gain at 2.5 mg/kg IP twice daily
Comparator Or Baseline	Humanin: Signals via gp130/IL-6R/CNTFR complex, not CXCR7; SHLP3, SHLP6, MOTS-c: No reported CXCR7 binding
Quantified Difference	SHLP2 uniquely couples to CXCR7; humanin receptor mechanism is distinct; quantitative in vivo metabolic protection validated for SHLP2 in HFD mouse model
Conditions	High-throughput structural complementation screening for receptor identification; C57BL/6 male mice on HFD; systemic and ICV SHLP2 administration; POMC-neuron activation confirmed by c-Fos immunohistochemistry

Why This Matters

For obesity and energy homeostasis research requiring a defined GPCR target, SHLP2 is the only characterized MDP with CXCR7-mediated central anorexigenic activity, enabling receptor-based pharmacodynamic assessments not possible with humanin or other SHLPs.

• [1] Kim SJ, Miller B, Hartel NG, et al. Mitochondria-derived peptide SHLP2 regulates energy homeostasis through the activation of hypothalamic neurons. Nat Commun. 2023 Jul 19;14:4321. PMID: 37468463. View Source

SHLP2 Research Applications

AMD and Retinal Mitochondrial Dysfunction

SHLP2 is indicated for AMD cell models requiring multi-marker mitochondrial protection. The 40.3% mtDNA copy number restoration and >80% suppression of Caspase-3/7 gene expression in AMD transmitochondrial ARPE-19 cybrids [1] provide quantitative benchmarks not reported for humanin or MOTS-c in identical AMD cybrid systems. Researchers studying mtDNA depletion-driven retinal degeneration should prioritize SHLP2 over humanin based on the mtDNA copy number endpoint.

IAPP Misfolding in Type 2 Diabetes

For IAPP aggregation assays where extreme substoichiometric potency is not required or may confound mechanistic interpretation, SHLP2 provides a moderate-activity alternative to HNG. The >250-fold potency gap between HNG and SHLP2 [2] allows researchers to select the appropriate tool compound based on desired inhibitory threshold; SHLP2 enables dose-response studies in a near-stoichiometric range inaccessible to HNG.

Central Energy Homeostasis Research

SHLP2 is the only MDP with validated CXCR7 receptor activation and hypothalamic POMC-neuron engagement [3]. Studies requiring receptor-level pharmacodynamic readouts—such as CXCR7 antagonist co-administration, β-arrestin recruitment assays, or hypothalamic c-Fos mapping—should use SHLP2 rather than humanin (gp130-dependent) or MOTS-c (nuclear NRF2-dependent) to ensure target-pathway specificity.

Liver, Muscle & Kidney Metabolic Studies

SHLP2's endogenous expression in liver, kidney, and muscle [4] makes it the physiologically appropriate MDP for studies targeting hepatic glucose production, muscle insulin sensitivity, or renal mitochondrial function. Researchers should select SHLP2 over SHLP3 (brain/spleen-restricted) or SHLP6 (liver/kidney but pro-apoptotic) when endogenous tissue relevance is a critical experimental variable.

Application

Selection Property

Validation Focus

AMD and retinal mitochondrial dysfunction models

Mitochondrial protection multi-marker profile

mtDNA copy number restoration and caspase suppression endpoints

IAPP misfolding and Type 2 diabetes models

Moderate chaperone-like activity

Dose-response studies in near-stoichiometric range

Central energy homeostasis and obesity research

CXCR7 receptor activation and POMC-neuron engagement

Receptor-level pharmacodynamic readouts and hypothalamic c-Fos mapping

Liver, muscle, and kidney metabolic studies

Endogenous tissue expression in metabolic organs

Physiological relevance and tissue-specific endpoint monitoring

• [1] Nashine S, Cohen P, Nesburn AB, Kuppermann BD, Kenney MC. Sci Rep. 2018 Oct 11;8:15175. PMID: 30310110. View Source
• [2] Okada AK, Teranishi K, Ambrose MR, et al. Sci Rep. 2017 Aug 10;7:7802. PMID: 28798392. View Source
• [3] Kim SJ, Miller B, Hartel NG, et al. Nat Commun. 2023 Jul 19;14:4321. PMID: 37468463. View Source
• [4] Cobb LJ, Lee C, Xiao J, et al. Aging (Albany NY). 2016 Apr;8(4):796-809. PMID: 27070352. View Source